Cas no 183070-42-0 ((S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid)

183070-42-0 structure
Product name:(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid
(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- (S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid
- L-Phenylalanine, 4-carboxy-N-[(phenylmethoxy)carbonyl]-, I+/--(phenylmethyl) ester
- SCHEMBL7310753
- DTXSID201135979
- 183070-42-0
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- Inchi: InChI=1S/C25H23NO6/c27-23(28)21-13-11-18(12-14-21)15-22(24(29)31-16-19-7-3-1-4-8-19)26-25(30)32-17-20-9-5-2-6-10-20/h1-14,22H,15-17H2,(H,26,30)(H,27,28)/t22-/m0/s1
- InChI Key: IWHVLXJNTTYMCY-QFIPXVFZSA-N
Computed Properties
- Exact Mass: 433.15300
- Monoisotopic Mass: 433.15253745Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 101.93000
- LogP: 4.35660
(S)-4-(3-(benzyloxy)-2-(((benzyloxy)carbonyl)amino)-3-oxopropyl)benzoic acid Related Literature
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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